1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H20N2O2/c1-11-5-2-3-6-13(11)17-15(19)14-7-4-10-18(14)16(20)12-8-9-12/h2-3,5-6,12,14H,4,7-10H2,1H3,(H,17,19)
• InChI Key: CJBRAVCPBIXZQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2CCCN2C(=O)C3CC3
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide, also known as CPP-ACP, is a chemical compound that has been widely studied for its potential use in various scientific applications. CPP-ACP is a peptide that is derived from milk casein and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide is not fully understood, but it is thought to work by binding to and stabilizing calcium and phosphate ions in the mouth. This helps to promote the remineralization of tooth enamel and reduce the risk of dental caries.
Biochemical and Physiological Effects:
1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to be effective in promoting the remineralization of tooth enamel, reducing the risk of dental caries, and improving overall oral health. Additionally, it has been shown to have anti-inflammatory and antibacterial properties, making it a promising candidate for the treatment of various inflammatory and infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide in lab experiments is its ability to promote the remineralization of tooth enamel. This makes it a valuable tool for studying the effects of various compounds on tooth enamel and overall oral health. However, one limitation of using 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are many potential future directions for research on 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide. One area of research that is particularly promising is the development of new formulations of 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide that can be used in a wider range of applications. Additionally, there is a need for further research to fully understand the mechanism of action of 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide and its potential use in the treatment of various diseases. Overall, 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide is a promising compound with a range of potential applications in scientific research.

Synthesis Methods

The synthesis of 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide involves the reaction of casein with cyclopropanecarbonyl chloride and 2-methylphenylamine. The resulting compound is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of dentistry, where 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide has been shown to have a range of benefits for oral health. It has been demonstrated that 1-(cyclopropanecarbonyl)-N-(2-methylphenyl)pyrrolidine-2-carboxamide can help to remineralize tooth enamel, reduce the risk of dental caries, and improve overall oral health.